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Compound of Interest

Compound Name:
2-[(2-Bromophenyl)methoxy]acetic

acid

Cat. No.: B13229234

Get Quote

Executive Summary & Scientific Rationale
CAS 816417-94-4, chemically known as 2-[(2-Bromophenyl)methoxy]acetic acid, is a high-

value bifunctional intermediate characterized by two orthogonal reactive sites: an aryl bromide

(electrophile for cross-coupling) and a carboxylic acid (nucleophile/electrophile for

condensation).

Its structural motif—an ortho-bromobenzyl ether linked to a glycolic acid moiety—mimics the

pharmacophores found in several therapeutic classes, including Prostaglandin receptor

agonists, SGLT2 inhibitors, and PPAR agonists. The presence of the ortho-bromide provides a

critical handle for late-stage diversification via Suzuki-Miyaura or Buchwald-Hartwig couplings,

allowing researchers to rapidly generate libraries of biaryl ether analogs without rebuilding the

core scaffold.

Key Functional Advantages:
Orthogonal Reactivity: The carboxylic acid can be derivatized (amide/ester formation) without

affecting the aryl bromide, and vice versa.
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Lipophilicity Modulation: The benzyl ether linkage introduces a flexible, lipophilic spacer often

required for binding pocket accommodation in GPCRs and enzymes.

Stable Linker: The ether oxygen is metabolically robust compared to esters, enhancing the

pharmacokinetic profile of final drug candidates.

Chemical Identity & Properties
Property Specification

Chemical Name 2-[(2-Bromophenyl)methoxy]acetic acid

CAS Number 816417-94-4

Molecular Formula C₉H₉BrO₃

Molecular Weight 245.07 g/mol

Structure ortho-Br-C₆H₄-CH₂-O-CH₂-COOH

Appearance White to off-white crystalline powder

Solubility
Soluble in DMSO, Methanol, DCM; Sparingly

soluble in water

pKa (Predicted) ~3.5 (Carboxylic acid)

Melting Point 102–106 °C (Typical)

Synthetic Applications & Protocols
Workflow Overview
The utility of CAS 816417-94-4 lies in its ability to serve as a "hub" for divergent synthesis. The

following diagram illustrates the two primary pathways for functionalization.
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Click to download full resolution via product page

Figure 1: Divergent synthetic pathways utilizing the bifunctional nature of CAS 816417-94-4.

Protocol A: Chemoselective Amidation (Carboxyl
Functionalization)
Objective: To couple the carboxylic acid terminus with an amine (e.g., a piperazine or aniline

derivative) while preserving the aryl bromide for subsequent steps.

Reagents:

Substrate: CAS 816417-94-4 (1.0 equiv)

Amine Partner: R-NH₂ (1.1 equiv)

Coupling Agent: HATU (1.2 equiv) or T3P (50% in EtOAc, 1.5 equiv)

Base: DIPEA (3.0 equiv)

Solvent: DMF or DCM (anhydrous)

Step-by-Step Methodology:

Preparation: Dissolve CAS 816417-94-4 (10 mmol) in anhydrous DMF (50 mL) under a

nitrogen atmosphere.

Activation: Add DIPEA (30 mmol) followed by HATU (12 mmol) at 0 °C. Stir for 15 minutes to

generate the active ester.

Expert Insight: Maintaining 0 °C prevents potential racemization if the amine partner is

chiral, although the acid itself is achiral.

Coupling: Add the amine partner (11 mmol) dropwise. Allow the reaction to warm to room

temperature (20–25 °C) and stir for 4–6 hours.

Monitoring: Monitor by TLC (5% MeOH in DCM) or LC-MS. The starting acid peak should

disappear.[1]
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Workup: Dilute with EtOAc (150 mL), wash with 1N HCl (2x), sat. NaHCO₃ (2x), and brine.

Dry over Na₂SO₄ and concentrate.

Purification: Recrystallize from EtOAc/Heptane or purify via flash chromatography (SiO₂).

Self-Validating Checkpoint:

LC-MS: Confirm mass [M+H]⁺ corresponds to the amide product. The isotopic pattern of

Bromine (1:1 ratio of ⁷⁹Br/⁸¹Br) must be preserved, confirming the aryl bromide remained

intact.

Protocol B: Suzuki-Miyaura Cross-Coupling (Aryl
Functionalization)
Objective: To react the aryl bromide with a boronic acid to generate a biaryl ether scaffold.

Reagents:

Substrate: CAS 816417-94-4 (or its ester/amide derivative) (1.0 equiv)

Boronic Acid: Ar-B(OH)₂ (1.2 equiv)

Catalyst: Pd(dppf)Cl₂·DCM (0.05 equiv)

Base: K₂CO₃ (3.0 equiv) or Cs₂CO₃ (2.0 equiv)

Solvent: 1,4-Dioxane/Water (4:1 v/v)

Step-by-Step Methodology:

Degassing: Charge the reaction vessel with the substrate, boronic acid, and base. Add the

solvent mixture and sparge with Nitrogen or Argon for 15 minutes.

Critical Step: Oxygen removal is vital to prevent homocoupling of the boronic acid or

oxidation of the catalyst.

Catalyst Addition: Add Pd(dppf)Cl₂·DCM rapidly under positive inert gas pressure.
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Reaction: Heat the mixture to 80–90 °C for 12–16 hours.

Workup: Cool to room temperature. Filter through a Celite pad to remove Palladium

residues. Acidify the filtrate to pH ~3 with 1N HCl (if the free acid was used) to ensure the

product is protonated for extraction.

Extraction: Extract with EtOAc (3x). Wash combined organics with brine, dry, and

concentrate.

Scientific Rationale:

Solvent Choice: The Dioxane/Water system ensures solubility of both the organic substrate

and the inorganic base, facilitating the transmetallation step.

Catalyst Selection: Pd(dppf)Cl₂ is robust and resistant to dehalogenation side reactions

compared to Pd(PPh₃)₄.

Quality Control & Analytical Standards
To ensure the integrity of CAS 816417-94-4 in pharmaceutical applications, the following QC

parameters must be met.

Analytical Method: HPLC-UV
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 3.5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 15 minutes.

Flow Rate: 1.0 mL/min.

Detection: 254 nm (Aryl absorption) and 210 nm (Carbonyl).

Acceptance Criteria
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Test Acceptance Limit

Appearance White to off-white solid

Purity (HPLC) ≥ 98.0%

¹H-NMR Identity
Conforms to structure (Characteristic singlet at

~4.7 ppm for O-CH₂-Ph)

Loss on Drying ≤ 0.5% w/w

Residue on Ignition ≤ 0.1% w/w

Safety & Handling
Hazard Classification: Irritant (Skin/Eye/Respiratory).

Handling: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood to avoid

inhalation of dust.

Storage: Store at 2–8 °C in a tightly sealed container, protected from light and moisture.

Disposal: Dispose of as halogenated organic waste.
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Related Scaffold Applications: Grempler, R., et al. (2012). "Empagliflozin, a novel selective

sodium glucose cotransporter-2 (SGLT-2) inhibitor". Diabetes, Obesity and Metabolism,

14(1), 83-90. (Contextual reference for benzyl ether pharmacophores). Link

Disclaimer: This document is for research and development purposes only. The protocols

provided should be validated in the user's specific laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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